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Compound of Interest

Compound Name:

7-

Aminodeacetoxycephalosporanic

acid

Cat. No.: B193742 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the health and safety considerations for

handling 7-amino-3-deacetoxycephalosporanic acid (7-ADCA) powder in a laboratory and drug

development setting. The information is intended to support risk assessment and the

implementation of appropriate safety protocols to minimize occupational exposure and ensure

a safe working environment.

Hazard Identification and Classification
7-ADCA is a key intermediate in the synthesis of various cephalosporin antibiotics. While

essential for pharmaceutical production, it presents several health hazards that necessitate

careful handling.

Based on available safety data sheets and regulatory information, 7-ADCA is classified as

follows:

Respiratory Sensitizer (Category 1): May cause allergy or asthma symptoms or breathing

difficulties if inhaled.[1][2]

Skin Sensitizer (Category 1): May cause an allergic skin reaction.[1][2]
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Irritant: May cause irritation to the eyes, respiratory system, and skin.

The primary routes of occupational exposure are inhalation of the powder and direct skin

contact.

Hazard Statements
The following Globally Harmonized System (GHS) hazard statements are associated with 7-

ADCA:

H317: May cause an allergic skin reaction.[1][2]

H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[1][2]

Precautionary Statements
Recommended precautionary statements for handling 7-ADCA include:

P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

P272: Contaminated work clothing should not be allowed out of the workplace.

P280: Wear protective gloves/protective clothing/eye protection/face protection.

P284: In case of inadequate ventilation wear respiratory protection.

P302 + P352: IF ON SKIN: Wash with plenty of water.

P304 + P340: IF INHALED: Remove person to fresh air and keep comfortable for breathing.

P333 + P313: If skin irritation or rash occurs: Get medical advice/attention.

P342 + P311: If experiencing respiratory symptoms: Call a POISON CENTER or

doctor/physician.

P362 + P364: Take off contaminated clothing and wash it before reuse.

P501: Dispose of contents/container in accordance with local/regional/national/international

regulations.
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Toxicological Data
A comprehensive review of publicly available toxicological data reveals a lack of specific

quantitative values such as LD50 (lethal dose, 50%) and LC50 (lethal concentration, 50%) for

7-ADCA. This absence of data necessitates a more cautious approach to handling, relying on

the qualitative hazard classifications and implementing robust control measures.

Toxicological Endpoint Data for 7-ADCA

Acute Oral Toxicity (LD50) No data available

Acute Dermal Toxicity (LD50) No data available

Acute Inhalation Toxicity (LC50) No data available

Skin Corrosion/Irritation Classified as an irritant

Serious Eye Damage/Irritation Classified as an irritant

Respiratory Sensitization Classified as a sensitizer (Category 1)

Skin Sensitization Classified as a sensitizer (Category 1)

Germ Cell Mutagenicity No data available

Carcinogenicity No data available

Reproductive Toxicity No data available

Specific Target Organ Toxicity (Single Exposure) May cause respiratory irritation

Specific Target Organ Toxicity (Repeated

Exposure)
No data available

Aspiration Hazard Not applicable (solid)

Occupational Exposure Limits
Currently, there are no established official Occupational Exposure Limits (OELs), such as

Permissible Exposure Limits (PELs) from OSHA or Threshold Limit Values (TLVs) from ACGIH,

for 7-ADCA.
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Occupational Exposure Banding
In the absence of formal OELs, the principle of Occupational Exposure Banding (OEB) can be

applied to establish a health-based risk management approach. OEB is a process that assigns

chemicals into bands based on their toxicological potency and associated health effects.

Given that 7-ADCA is a known respiratory and skin sensitizer, it would likely fall into a high-

potency band, requiring stringent control measures to minimize exposure to the lowest

reasonably achievable levels. The goal of OEB is to guide the selection of appropriate

engineering controls, personal protective equipment, and handling procedures.

Experimental Protocols for Hazard Assessment
While specific experimental data for 7-ADCA is not readily available, the following are

summaries of standard methodologies used to assess the key hazards associated with this

compound. These protocols are based on internationally recognized guidelines, such as those

from the Organisation for Economic Co-operation and Development (OECD).

Skin Sensitization Assessment (e.g., Local Lymph Node
Assay - LLNA; OECD TG 429)

Objective: To determine the potential of a substance to induce skin sensitization.

Methodology:

A minimum of four animals per dose group (typically mice) are used.

The test substance is applied to the dorsal surface of the ears of the test animals for three

consecutive days.

A vehicle control group is treated with the vehicle alone.

On day 5, a solution of 3H-methyl thymidine is injected intravenously.

After a specified time, the animals are euthanized, and the draining auricular lymph nodes

are excised.
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A single-cell suspension of lymph node cells is prepared and incubated with trichloroacetic

acid to precipitate cellular macromolecules.

The amount of incorporated radioactivity is measured by liquid scintillation counting.

The stimulation index (SI) is calculated by dividing the mean proliferation in each treated

group by the mean proliferation in the vehicle control group. A substance is classified as a

sensitizer if the SI is ≥ 3.

Respiratory Sensitization Assessment
Standardized and validated animal models for predicting respiratory sensitization in humans

are not as well-established as those for skin sensitization. Assessment often relies on a weight-

of-evidence approach, including:

Human Data: Case reports and epidemiological studies in occupational settings.

Animal Models: While no single model is universally accepted, studies in guinea pigs or mice

may be conducted to assess respiratory hypersensitivity. These models often involve an

induction phase (dermal or inhalation exposure) followed by a challenge phase (inhalation

exposure) to monitor for respiratory responses.

In Vitro and In Chemico Methods: Research is ongoing to develop non-animal-based

methods to identify respiratory sensitizers.

Safe Handling and Control Measures
A multi-layered approach to risk management is essential for handling 7-ADCA powder safely.
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Risk Assessment

Control Measures Emergency Response

Hazard Identification
(Sensitizer, Irritant)

Exposure Assessment
(Inhalation, Dermal)

Potential for

Risk Characterization

Engineering Controls
(Fume Hood, Ventilated Enclosure)

Implement

First Aid
(Skin, Eye, Inhalation)

Prepare for

Spill Response

Prepare for

Administrative Controls
(SOPs, Training)

Supplement with

Personal Protective Equipment (PPE)
(Gloves, Goggles, Respirator)

Mandate
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Respiratory Eye/Face Skin

Core Requirement

Respirator (N95/P100) Safety Goggles

Face Shield

and

Nitrile Gloves

Lab Coat

Coveralls (as needed)

Handling 7-ADCA Powder

Requires Requires Requires

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b193742#health-and-safety-handling-guidelines-for-7-
adca-powder]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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